1-(2-fluorophenyl)-4-(2-furoyl)piperazine

• IUPAC Name: [4-(2-fluorophenyl)piperazin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C15H15FN2O2/c16-12-4-1-2-5-13(12)17-7-9-18(10-8-17)15(19)14-6-3-11-20-14/h1-6,11H,7-10H2
• InChI Key: GZVXLUICZCTHRE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)C3=CC=CO3
• Molecular Formula: C15H15FN2O2
• Molecular Weight: 274.29 g/mol

Description

1-(2-fluorophenyl)-4-(2-furoyl)piperazine, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1980s and gained popularity in the 1990s as a recreational drug. However, the compound has also been studied for its potential therapeutic uses in scientific research.

Mechanism of Action

The exact mechanism of action of 1-(2-fluorophenyl)-4-(2-furoyl)piperazine is not fully understood. However, it is thought to act as a partial agonist at serotonin receptors, particularly the 5-HT1B and 5-HT2C receptors. This may contribute to its anxiogenic effects.
Biochemical and Physiological Effects:
In addition to its anxiogenic effects, this compound has been shown to have a number of other biochemical and physiological effects. It has been shown to increase heart rate and blood pressure in animal models, as well as cause hyperthermia and hyperactivity. It may also have effects on the release of neurotransmitters such as dopamine and norepinephrine.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-fluorophenyl)-4-(2-furoyl)piperazine in lab experiments is that it is a well-characterized compound with known pharmacological effects. This makes it a useful tool for studying the neurobiological mechanisms underlying anxiety disorders and other conditions. However, one limitation is that its effects may not fully replicate those of natural anxiety or other conditions, and caution should be taken when extrapolating findings to humans.

Future Directions

There are many potential future directions for research on 1-(2-fluorophenyl)-4-(2-furoyl)piperazine. One area of interest is its potential use in the development of new treatments for anxiety disorders. It may also be useful for studying the role of serotonin receptors in the brain and their potential as targets for therapeutic interventions. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and how they relate to its pharmacological effects.

Synthesis Methods

The synthesis of 1-(2-fluorophenyl)-4-(2-furoyl)piperazine involves the reaction of 2-furoic acid with 1-(2-fluorophenyl)piperazine in the presence of a dehydrating agent such as thionyl chloride. The resulting product is a white crystalline powder that can be purified through recrystallization.

Scientific Research Applications

1-(2-fluorophenyl)-4-(2-furoyl)piperazine has been studied for its potential therapeutic uses in scientific research. It has been shown to have anxiogenic effects, meaning that it can induce anxiety-like behavior in animal models. This makes it a useful tool for studying the neurobiological mechanisms underlying anxiety disorders.